Cas no 1806619-73-7 (Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate
• CAS No: 1806619-73-7
• MF: C₁₃H₁₃BrO₅
• MW: 329.143323659897
• CID: 4959610
• Update Time: 2025-08-05

Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate

• Inchi： 1S/C13H13BrO5/c1-2-19-13(18)10-4-8(5-11(15)7-14)3-9(6-10)12(16)17/h3-4,6H,2,5,7H2,1H3,(H,16,17)
• InChI Key： QTKVOZLKZNKMPU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(=O)O)C=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 355
• XLogP3: 2.1
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate

Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate: A Comprehensive Overview

Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate, with the CAS number 1806619-73-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate, is characterized by its unique structure, which combines a benzoate ester group with a substituted propyl chain. The presence of a bromine atom and a ketone group within its structure introduces intriguing electronic and steric properties, making it a valuable substrate for various chemical transformations.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate typically involves multi-step organic reactions, often starting from readily available aromatic carboxylic acids. The introduction of the ester group and the substitution at the meta position are critical steps that determine the compound's reactivity and functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical research. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions that can lead to diverse bioactive molecules. For instance, studies have shown that derivatives of Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

In addition to its role in medicinal chemistry, this compound has also found applications in polymer science. The carboxylic acid group can undergo polymerization under specific conditions, yielding materials with tailored mechanical and thermal properties. Recent research has explored the use of Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate in the synthesis of biodegradable polymers, addressing the growing demand for sustainable materials in industries such as packaging and agriculture.

The electronic properties of Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate make it an attractive candidate for applications in optoelectronics. The conjugated system formed by the aromatic ring and the ketone group contributes to its absorption characteristics, which can be tuned for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers have reported significant progress in optimizing the compound's electronic structure to enhance its performance in these devices.

From a structural perspective, Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate exhibits a high degree of symmetry, which influences its physical properties such as solubility and melting point. Computational studies have provided insights into its molecular geometry and vibrational modes, aiding in the design of more efficient synthetic routes and characterization techniques.

In conclusion, Ethyl 3-(3-bromo-2-oxopropyl)-5-carboxybenzoate (CAS No. 1806619-73-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, driving advancements in pharmaceuticals, materials science, and electronics. As our understanding of this compound deepens, it is likely to play an even more pivotal role in shaping future technologies.